(1R,3S,5R)-2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

• IUPAC Name: (1R,3S,5R)-2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• InChI: InChI=1S/C21H19NO4/c23-20(24)19-10-12-9-18(12)22(19)21(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-19H,9-11H2,(H,23,24)/t12-,18-,19+/m1/s1
• InChI Key: XOOXAQNBHBESGV-DPMMWBKBSA-N
• Canonical SMILES: C1C2C1N(C(C2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Isomeric SMILES: C1[C@H]2[C@@H]1N([C@@H](C2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• CAS No.: 1983904-18-2

Description

(1R,3S,5R)-2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scalable Synthesis Techniques

A study by Wang Gan et al. (2013) details a stereoselective and scalable synthesis approach for a structurally similar compound, highlighting the importance of controlling the stereoselectivity of cyclopropanation steps in the synthesis of complex bicyclic structures. This research underscores the compound's relevance in synthetic chemistry, providing a foundation for its broader applications in drug development and material science Wang Gan et al., 2013.

Advanced Synthetic Applications

Further research by N. Garrido et al. (2013) and Bettina Bakonyi et al. (2013) explores the enantioselective synthesis of complex bicyclic amino acids, demonstrating the compound's utility in creating molecular complexity and testing its versatility in the generation of novel molecules. These studies showcase the compound's potential in facilitating the development of new therapeutic agents and materials N. Garrido et al., 2013; Bettina Bakonyi et al., 2013.

Conformational Studies and Drug Design

Research by C. Jimeno et al. (2011) and Renhei Liu et al. (2013) delves into the conformational analysis of GABA analogs locked in the bicyclo[3.1.0]hexane core structure, providing insights into the design of conformationally restricted analogs for potential therapeutic applications. This line of research highlights the compound's significance in the context of drug design, offering pathways to explore novel drug candidates with enhanced efficacy and specificity C. Jimeno et al., 2011; Renhei Liu et al., 2013.

Protective Group Chemistry

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, directly related to the compound , is extensively used for the protection of hydroxy-groups in peptide synthesis. The work of C. Gioeli and J. Chattopadhyaya (1982) on the Fmoc group elucidates its utility in synthetic chemistry, especially in the synthesis of peptides, highlighting its role in facilitating complex synthetic procedures while preserving the integrity of sensitive functional groups C. Gioeli & J. Chattopadhyaya, 1982.